1-Benzyl-4-bromo-3-methyl-1H-pyrazole-5-carboxamide
Overview
Description
1-Benzyl-4-bromo-3-methyl-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C12H12BrN3O and its molecular weight is 294.15. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- Functionalization Reactions: The conversion of 1H-pyrazole-3-carboxylic acid into corresponding carboxamides and carboxylates showcases the chemical versatility of pyrazole derivatives (Yıldırım, Kandemirli, & Demir, 2005).
- Efficient Synthesis Techniques: Research demonstrates methods for brominating pyrazole-carboxylic acid exclusively at specific positions, facilitating the synthesis of various carboxamides and pyrimidinones under different conditions (Khan et al., 2005).
- Novel Synthesis Routes: A study presents a novel and efficient route for synthesizing pyrazole-carboxamides, highlighting the compound's potential for diverse synthetic applications (Bobko et al., 2012).
Biological and Medicinal Research
- Targeting Arginine Methyltransferase: N-benzyl-1-heteroaryl pyrazole-carboxamides have been designed to inhibit co-activator associated arginine methyltransferase 1 (CARM1), with varying potency based on the nature of the heteroaryl fragment (Allan et al., 2009).
- Antifungal Properties: A series of pyrazole-carboxamides showed significant antifungal activity, with certain derivatives displaying higher effectiveness than standard treatments (Du et al., 2015).
- Anticancer Potential: Novel 1H-pyrazole-3-carboxamide derivatives exhibited anticancer properties, including DNA-binding interactions, providing insights into their potential mechanisms of action (Lu et al., 2014).
Material and Structural Chemistry
- X-Ray Crystal Structure Studies: The synthesis and structural characterization of a novel pyrazole derivative, including its X-ray crystal structure, illustrate the compound's relevance in material science and structural chemistry (Kumara et al., 2018).
Mechanism of Action
Mode of Action
It is known that pyrazole derivatives can interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Pyrazole derivatives are known to be involved in various biochemical reactions, but the specific pathways influenced by this compound require further investigation .
Safety and Hazards
Future Directions
While specific future directions for “1-Benzyl-4-bromo-3-methyl-1H-pyrazole-5-carboxamide” are not mentioned in the search results, pyrazole derivatives are of interest due to their close structural resemblance to the imidazole derivatives, such as Histamine and Histidine . This suggests potential future research directions in exploring the pharmacological properties of these compounds.
Properties
IUPAC Name |
2-benzyl-4-bromo-5-methylpyrazole-3-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12BrN3O/c1-8-10(13)11(12(14)17)16(15-8)7-9-5-3-2-4-6-9/h2-6H,7H2,1H3,(H2,14,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SWGUCROCDBPHGE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1Br)C(=O)N)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12BrN3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70743538 | |
Record name | 1-Benzyl-4-bromo-3-methyl-1H-pyrazole-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70743538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
294.15 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1352926-13-6 | |
Record name | 1-Benzyl-4-bromo-3-methyl-1H-pyrazole-5-carboxamide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70743538 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.